Cas no 40371-52-6 (L(-)-γ-(Benzyloxycarbonylamino)-α-hydroxybutyric Acid N-Hydroxysuccinimide Ester)

• Product Name: L(-)-γ-(Benzyloxycarbonylamino)-α-hydroxybutyric Acid N-Hydroxysuccinimide Ester
• CAS No: 40371-52-6
• MF: C₁₆H₁₈N₂O₇
• MW: 350.323324680328
• CID: 4673681
• Update Time: 2025-05-19

L(-)-γ-(Benzyloxycarbonylamino)-α-hydroxybutyric Acid N-Hydroxysuccinimide Ester Chemical and Physical Properties

Names and Identifiers

• L(-)-3-(Benzyloxycarbonylamino)-α-hydroxybutyric Acid N-Hydroxysuccinimide Ester
• L(-)-γ-(Benzyloxycarbonylamino)-α-hydroxybutyric Acid N-Hydroxysuccinimide Ester

• Inchi： 1S/C16H18N2O7/c19-12(15(22)25-18-13(20)6-7-14(18)21)8-9-17-16(23)24-10-11-4-2-1-3-5-11/h1-5,12,19H,6-10H2,(H,17,23)/t12-/m0/s1
• InChI Key： GXUXZODCJQNXBE-LBPRGKRZSA-N
• SMILES： C(ON1C(=O)CCC1=O)(=O)[C@@H](O)CCNC(OCC1=CC=CC=C1)=O

Additional information on L(-)-γ-(Benzyloxycarbonylamino)-α-hydroxybutyric Acid N-Hydroxysuccinimide Ester

L(-)-γ-(Benzyloxycarbonylamino)-α-hydroxybutyric Acid N-Hydroxysuccinimide Ester (CAS No 40371-52-6)

The compound L(-)-γ-(Benzyloxycarbonylamino)-α-hydroxybutyric Acid N-Hydroxysuccinimide Ester, identified by the CAS registry number 40371-52-6, is a significant molecule in the field of organic chemistry and biochemistry. This compound is widely recognized for its role in peptide synthesis and as a reagent in various biochemical applications.

The structure of this compound is characterized by the presence of a benzyloxycarbonyl (Cbz) group attached to the γ-amino position of α-hydroxybutyric acid, which is further esterified with N-hydroxysuccinimide (NHS). This specific arrangement makes it highly versatile in chemical reactions, particularly in the activation of carboxylic acids for peptide coupling.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents and in advancing our understanding of peptide-based drug delivery systems. Researchers have explored its use in creating bioconjugates, which are essential for targeted drug delivery and imaging applications.

One of the most notable advancements involving L(-)-γ-(Benzyloxycarbonylamino)-α-hydroxybutyric Acid N-Hydroxysuccinimide Ester is its role in the synthesis of cyclic peptides. These cyclic structures are known for their stability and bioactivity, making them promising candidates for drug development.

In addition to its synthetic applications, this compound has been utilized in enzymatic studies to investigate peptide bond formation mechanisms. Its ability to act as a substrate for various peptidases has provided valuable insights into enzyme kinetics and specificity.

From an analytical standpoint, the compound's stability under various reaction conditions has been thoroughly examined. Recent research has demonstrated its robustness in both aqueous and organic solvents, making it suitable for a wide range of experimental setups.

The synthesis of L(-)-γ-(Benzyloxycarbonylamino)-α-hydroxybutyric Acid N-Hydroxysuccinimide Ester involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Innovations in synthetic methodologies have significantly improved the efficiency of its production, contributing to its widespread use in academic and industrial settings.

In conclusion, L(-)-γ-(Benzyloxycarbonylamino)-α-hydroxybutyric Acid N-Hydroxysuccinimide Ester (CAS No 40371-52-6) remains a pivotal molecule in modern chemistry and biology. Its diverse applications and ongoing research ensure that it will continue to play a crucial role in advancing scientific knowledge and technological innovations.